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2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 370076-78-1
VCID: VC0402587
InChI: InChI=1S/C26H24N2O4S2/c1-31-20-13-12-16(14-21(20)32-2)19(29)15-33-26-27-24-23(18-10-6-7-11-22(18)34-24)25(30)28(26)17-8-4-3-5-9-17/h3-5,8-9,12-14H,6-7,10-11,15H2,1-2H3
SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5)OC
Molecular Formula: C26H24N2O4S2
Molecular Weight: 492.6g/mol

2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 370076-78-1

Main Products

VCID: VC0402587

Molecular Formula: C26H24N2O4S2

Molecular Weight: 492.6g/mol

2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 370076-78-1

CAS No. 370076-78-1
Product Name 2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C26H24N2O4S2
Molecular Weight 492.6g/mol
IUPAC Name 2-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C26H24N2O4S2/c1-31-20-13-12-16(14-21(20)32-2)19(29)15-33-26-27-24-23(18-10-6-7-11-22(18)34-24)25(30)28(26)17-8-4-3-5-9-17/h3-5,8-9,12-14H,6-7,10-11,15H2,1-2H3
Standard InChIKey ABQGGGFKWXMMDD-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5)OC
Canonical SMILES COC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5)OC
PubChem Compound 1963746
Last Modified Nov 11 2021
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